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Compound of Interest

Compound Name: 2,3,3-Trimethylbutan-1-ol

Cat. No.: B1267039 Get Quote

Technical Guide: 2,3,3-Trimethylbutan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,3-trimethylbutan-1-ol,
including its chemical identifiers, physicochemical properties, and key experimental protocols.

Chemical Identifiers and Physicochemical
Properties
2,3,3-Trimethylbutan-1-ol is a branched primary alcohol. It exists as a racemic mixture and as

individual stereoisomers. The following table summarizes its key identifiers and properties.
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Identifier/Property Value Source

CAS Number 36794-64-6 (racemate)[1]
NIST Chemistry WebBook,

PubChem

13332-16-6 ((2R)-enantiomer)

[2]
Smolecule, PubChem

54712-26-4 ((2S)-enantiomer)

[3]
PubChem

IUPAC Name 2,3,3-trimethylbutan-1-ol PubChem

Molecular Formula C₇H₁₆O[1][4]
Smolecule, NIST Chemistry

WebBook, PubChem

Molecular Weight 116.20 g/mol [5] Smolecule

InChI
InChI=1S/C7H16O/c1-6(5-

8)7(2,3)4/h6,8H,5H2,1-4H3[1]
NIST Chemistry WebBook

InChIKey
IWWVOLGZHKFWKK-

UHFFFAOYSA-N[1]
NIST Chemistry WebBook

Canonical SMILES CC(CO)C(C)(C)C[5] Smolecule

Density

0.818 g/cm³ (for the related

compound 2,3,3-

trimethylbutan-1-ol)[6]

Gauth

Boiling Point Not available

Solubility Not available

Experimental Protocols
Synthesis of 2,3,3-Trimethylbutan-1-ol via Grignard
Reaction (Representative Protocol)
While a specific detailed protocol for the synthesis of 2,3,3-trimethylbutan-1-ol was not found

in the search results, a general Grignard reaction protocol can be applied. The synthesis would

involve the reaction of a Grignard reagent, tert-butylmagnesium halide, with formaldehyde.
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Materials:

Magnesium turnings

tert-Butyl halide (e.g., tert-butyl bromide)

Anhydrous diethyl ether

Formaldehyde (or its trimer, trioxane)

Hydrochloric acid (aqueous solution)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place

magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of tert-

butyl halide in anhydrous diethyl ether is added dropwise from the dropping funnel. The

reaction is typically initiated with gentle heating and then maintained at a gentle reflux.

Reaction with Formaldehyde: Once the Grignard reagent has formed (indicated by the

disappearance of the magnesium), the flask is cooled in an ice bath. A solution of

formaldehyde in anhydrous diethyl ether is then added dropwise.

Quenching and Work-up: The reaction mixture is quenched by the slow addition of a

saturated aqueous ammonium chloride solution or dilute hydrochloric acid. The ethereal

layer is separated, and the aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with saturated aqueous sodium

bicarbonate solution and then with brine. The solution is dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed by rotary evaporation. The resulting crude 2,3,3-
trimethylbutan-1-ol can be further purified by distillation.
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Acid-Catalyzed Dehydration of 2,3,3-Trimethylbutan-1-ol
to 2,3,3-Trimethylbut-1-ene
This procedure describes the elimination of water from 2,3,3-trimethylbutan-1-ol to form the

corresponding alkene, 2,3,3-trimethylbut-1-ene.[6][7]

Materials:

2,3,3-Trimethylbutan-1-ol

Concentrated phosphoric acid (or sulfuric acid)

Boiling chips

Distillation apparatus

Procedure:

Place 2,3,3-trimethylbutan-1-ol into a round-bottomed flask with a few boiling chips.[7]

Carefully add concentrated phosphoric acid to the flask while swirling.[7]

Set up the apparatus for simple distillation.[7]

Gently heat the mixture to initiate the dehydration reaction.

The product, 2,3,3-trimethylbut-1-ene, is distilled from the reaction mixture. The distillate can

be collected over a suitable temperature range.[7]

The collected alkene can be further purified by washing with a sodium bicarbonate solution

to remove any acidic impurities, followed by drying over a suitable drying agent and

redistillation.

Visualizations
Experimental Workflow: Dehydration of 2,3,3-
Trimethylbutan-1-ol
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Reactants

Process Products & Purification

2,3,3-Trimethylbutan-1-ol

Heating

Conc. H₃PO₄ (catalyst)

Distillation Crude 2,3,3-Trimethylbut-1-ene Washing & Drying Pure 2,3,3-Trimethylbut-1-ene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3,3-Trimethylbutan-1-ol

Protonation of Hydroxyl Group

+ H⁺

Protonated Alcohol (Oxonium Ion)

Loss of Water (Carbocation Formation)

- H₂O

Primary Carbocation

1,2-Hydride Shift (Rearrangement)

Tertiary Carbocation

Deprotonation

- H⁺

2,3,3-Trimethylbut-1-ene

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1267039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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